Cas no 175204-11-2 (2-Fluoro-6-(4-methylphenyl)sulphanylbenzonitrile (~97%))

2-Fluoro-6-(4-methylphenyl)sulphanylbenzonitrile (~97%) Properties

Names and Identifiers

• Benzonitrile,2-fluoro-6-[(4-methylphenyl)thio]-
• 2-fluoro-6-(4-methylphenyl)sulfanylbenzonitrile
• HMS557C07
• 2-fluoro-6-(p-tolylthio)benzonitrile
• 2-FLUORO-6-(4-METHYLPHENYLTHIO)BENZONITRILE
• 2-CYANO-3-FLUORO-4'-METHYLDIPHENYL THIOETHER
• 2-Cyano-3-fluoro-4'-methyldiphenyl thioether, 2-Fluoro-6-[(4-methylphenyl)thio]benzonitrile
• 2-Fluoro-6-(4-methylphenylthio)benzonitrile97%
• 2-Fluoro-6-(4-methylphenylthio)benzonitrile 97%
• 2-Fluoro-6-[(4-methylphenyl)sulphanyl]benzonitrile97%
• 2-Fluoro-6-[(4-methylphenyl)sulphanyl]benzonitrile 97%
• CDS1_000755
• 2-fluoranyl-6-(4-methylphenyl)sulfanyl-benzenecarbonitrile
• AKOS008797949
• DivK1c_001795
• PS-7542
• FT-0612379
• MDOVOQVAOKWRLK-UHFFFAOYSA-N
• 2-fluoro-6-[(4-methylphenyl)thio]benzonitrile
• DTXSID30372040
• Benzonitrile, 2-fluoro-6-[(4-methylphenyl)thio]-
• SCHEMBL2075358
• 2-fluoro-6-[(4-methylphenyl)sulfanyl]benzonitrile
• 175204-11-2
• CS-0328514
• A811904
• METHYL9-CHLORO-9-OXONONANOATE
• MFCD00068207
• Maybridge1_005507
• +Expand

• MDL： MFCD00068207
• InChIKey： MDOVOQVAOKWRLK-UHFFFAOYSA-N
• Inchi： InChI=1S/C14H10FNS/c1-10-5-7-11(8-6-10)17-14-4-2-3-13(15)12(14)9-16/h2-8H,1H3
• SMILES： FC1C=CC=C(SC2C=CC(C)=CC=2)C=1C#N

Computed Properties

• Exact Mass: 243.05200
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 2
• Monoisotopic Mass: 243.05179866g/mol
• Heavy Atom Count: 17
• Complexity: 290
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.2
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 49.1Ų

Experimental Properties

• LogP: 4.15698
• PSA: 49.09000
• Melting Point: 92-94°C
• Color/Form: Not determined
• Solubility: Not determined
• Sensitiveness: Stench

2-Fluoro-6-(4-methylphenyl)sulphanylbenzonitrile (~97%) Security Information

• Safety Instruction： S22-S26-S36-S37-S39
• Risk Phrases：R20/21/22
• Dangerous goods sign： Xi
• Hazard Statement： Irritant/Stench
• Risk Phrases： 20/21/22-36/37/38

2-Fluoro-6-(4-methylphenyl)sulphanylbenzonitrile (~97%) Customs Data

• HS CODE：2930909090
• Customs Data：

  China Customs Code:

  2930909090

  Overview:

  2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%